Cas no 73480-85-0 (Isoquinoline, 1,3,6-trimethyl-)
73480-85-0 structure
Product Name:Isoquinoline, 1,3,6-trimethyl-
CAS No:73480-85-0
MF:C12H13N
MW:171.238322973251
CID:542399
PubChem ID:12542962
Update Time:2025-04-19
Isoquinoline, 1,3,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1,3,6-trimethyl-
- 1,3,6-trimethylisoquinoline
- DTXSID20501923
- 73480-85-0
- SCHEMBL12258269
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- Inchi: 1S/C12H13N/c1-8-4-5-12-10(3)13-9(2)7-11(12)6-8/h4-7H,1-3H3
- InChI Key: ZRSRILFUBSWCSK-UHFFFAOYSA-N
- SMILES: N1C(C)=CC2C=C(C)C=CC=2C=1C
Computed Properties
- Exact Mass: 171.104799419g/mol
- Monoisotopic Mass: 171.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9Ų
Isoquinoline, 1,3,6-trimethyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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